2-(4-bromobenzyl)-5-(2-(indolin-1-yl)-2-oxoethoxy)-3,4-dihydroisoquinolin-1(2H)-one

• IUPAC Name: 2-[(4-bromophenyl)methyl]-5-[2-(2,3-dihydroindol-1-yl)-2-oxoethoxy]-3,4-dihydroisoquinolin-1-one
• InChI: InChI=1S/C26H23BrN2O3/c27-20-10-8-18(9-11-20)16-28-14-13-21-22(26(28)31)5-3-7-24(21)32-17-25(30)29-15-12-19-4-1-2-6-23(19)29/h1-11H,12-17H2
• InChI Key: IZBKCDDERJEKON-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)COC3=CC=CC4=C3CCN(C4=O)CC5=CC=C(C=C5)Br
• Molecular Formula: C26H23BrN2O3
• Molecular Weight: 491.4 g/mol
• CAS No.: 850904-26-6

Description

This compound is a synthetic heterocyclic molecule featuring a 3,4-dihydroisoquinolin-1(2H)-one core substituted with a 4-bromobenzyl group at position 2 and a 2-(indolin-1-yl)-2-oxoethoxy moiety at position 5. Synonyms include ZINC2716205 and AKOS024583055, indicating its presence in chemical libraries for drug discovery .

Biological Activity

The compound 2-(4-bromobenzyl)-5-(2-(indolin-1-yl)-2-oxoethoxy)-3,4-dihydroisoquinolin-1(2H)-one represents a novel chemical entity that integrates multiple pharmacophores, potentially endowing it with diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure

The structure of the compound can be described as follows:

• Molecular Formula: C₁₉H₁₈BrN₂O₃
• Molecular Weight: 396.26 g/mol

This compound combines elements of isoquinoline and indole derivatives, which are known for their significant pharmacological properties.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in critical pathways such as:

• Acetylcholinesterase (AChE) Inhibition: Compounds with similar structures have shown potential as dual inhibitors of AChE and monoamine oxidases (MAOs), which are relevant in neurodegenerative diseases like Alzheimer's disease .
• Protein Arginine Methyltransferase (PRMT) Inhibition: Recent studies indicate that derivatives of isoquinoline can inhibit PRMTs, which play a role in cancer cell proliferation and survival .

Anticancer Activity

Research has demonstrated that compounds structurally related to 2-(4-bromobenzyl)-5-(2-(indolin-1-yl)-2-oxoethoxy)-3,4-dihydroisoquinolin-1(2H)-one exhibit potent antiproliferative effects against various cancer cell lines. For instance:

• In Vitro Studies: Compounds in this class have been shown to induce apoptosis in cancer cells and arrest the cell cycle at the G0/G1 phase .
• Xenograft Models: In vivo studies using xenograft models have further confirmed the anticancer efficacy of these compounds, demonstrating low toxicity profiles while effectively inhibiting tumor growth .

Summary of Biological Activities

Activity Type	Mechanism/Target	Reference
AChE Inhibition	Dual inhibition of AChE and MAOs
PRMT Inhibition	Inhibition of PRMT5
Anticancer Activity	Induces apoptosis; cell cycle arrest

Case Studies

• Alzheimer's Disease Models:
  • A study evaluated the dual-targeting potential of similar compounds for treating Alzheimer's disease. The lead compound demonstrated significant inhibition of both AChE and MAO-B, with IC50 values indicating high potency .
• Cancer Cell Lines:
  • Another investigation focused on the antiproliferative effects against non-Hodgkin lymphoma cells. The results indicated strong inhibitory effects on cell viability with minimal cytotoxicity towards normal cells, suggesting a favorable therapeutic index .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ primarily in substituents on the benzyl group, the oxygen-linked side chain, or the dihydroisoquinolinone core. Key comparisons include:

Substituent Variations on the Benzyl Group

• 2-(2-Fluorobenzyl)-5-hydroxy-3,4-dihydroisoquinolin-1(2H)-one (CAS 1105193-97-2): Replaces the 4-bromobenzyl group with 2-fluorobenzyl and substitutes the indolin-1-yl-2-oxoethoxy side chain with a hydroxyl group.
• 5-[2-(2,3-Dihydroindol-1-yl)-2-Oxoethoxy]-2-[(2-Methylphenyl)Methyl]-3,4-Dihydroisoquinolin-1-one (CAS 850907-84-5): Features a 2-methylbenzyl group instead of 4-bromobenzyl. The methyl substituent may improve lipophilicity, while retaining the indole-linked side chain .

Modifications to the Oxygen-Linked Side Chain

• 2-(4-Bromobenzyl)-5-(2-Oxo-2-(Pyrrolidin-1-yl)Ethoxy)-3,4-Dihydroisoquinolin-1(2H)-one (CAS 850904-18-6): Replaces the indolin-1-yl group with pyrrolidin-1-yl, reducing aromaticity and altering hydrogen-bonding capacity. This pyrrolidine-containing analog may exhibit distinct pharmacokinetic properties, such as enhanced metabolic stability .

Core Structure Analogues

• 7-Bromo-3,4-Dihydro-2H-Isoquinolin-1-one (CAS 891782-60-8): Simplifies the structure by removing the benzyl and side-chain substituents, retaining only the brominated dihydroisoquinolinone core. This compound has a lower molecular weight (228.07 g/mol) and serves as a precursor for more complex derivatives .

Data Table: Structural and Functional Comparison

Compound Name	Benzyl Group	Oxygen-Linked Side Chain	Molecular Formula	Molecular Weight (g/mol)	Notable Properties
Target Compound	4-Bromobenzyl	2-(Indolin-1-yl)-2-oxoethoxy	C₂₇H₂₂BrN₂O₃	509.38	High structural complexity
2-(2-Fluorobenzyl)-5-hydroxy-... (CAS 1105193-97-2)	2-Fluorobenzyl	Hydroxyl	C₁₆H₁₄FNO₂	271.29	Increased polarity
5-[2-(2,3-Dihydroindol-1-yl)-2-Oxoethoxy]-2-[(2-Methylphenyl)Methyl]-...	2-Methylbenzyl	2-(Indolin-1-yl)-2-oxoethoxy	C₂₈H₂₅N₂O₃	449.51	Enhanced lipophilicity
2-(4-Bromobenzyl)-5-(2-Oxo-2-(Pyrrolidin-1-yl)Ethoxy)-... (CAS 850904-18-6)	4-Bromobenzyl	2-(Pyrrolidin-1-yl)-2-oxoethoxy	C₂₃H₂₄BrN₂O₃	477.35	Improved metabolic stability
7-Bromo-3,4-Dihydro-2H-Isoquinolin-1-one (CAS 891782-60-8)	None	None	C₉H₈BrNO	228.07	Precursor for synthesis

Q & A

Basic: What are the recommended methods for optimizing the synthesis of this compound to improve yield and purity?

Methodological Answer:
Synthesis optimization involves controlling reaction parameters such as temperature, solvent polarity, and catalyst selection. For example:

• Temperature: Reactions are typically conducted at 60–80°C to balance reaction rate and side-product formation .
• Solvent Systems: Polar aprotic solvents (e.g., DMF or acetonitrile) enhance solubility of intermediates, while dichloromethane is preferred for acid-sensitive steps .
• Purification: Column chromatography using silica gel with gradient elution (hexane/ethyl acetate) achieves >95% purity. Recrystallization in ethanol/water mixtures may further refine crystalline products .
• Monitoring: Thin-layer chromatography (TLC) with UV visualization ensures reaction progression and identifies byproducts .

Advanced: How can structural analogs guide the design of derivatives with enhanced bioactivity?

Methodological Answer:
Comparative analysis of structurally related compounds reveals key pharmacophores:

• Core Modifications: Substituting the bromobenzyl group with chlorophenyl or fluorophenyl moieties (as seen in analogs like 4-(4-Bromophenyl)-5-oxo-1,2,3,4,5,6,7,8-octahydroquinazoline-2-thione) can alter steric and electronic interactions with target proteins .
• Functional Group Additions: Introducing methoxy or ethoxy groups to the dihydroisoquinolinone scaffold (similar to thiazolo[3,2-b][1,2,4]triazol derivatives) enhances solubility and binding affinity to hydrophobic enzyme pockets .
• Biological Testing: Prioritize derivatives for cytotoxicity screening (e.g., MTT assays) and target-specific assays (e.g., kinase inhibition) to validate structure-activity relationships (SAR) .

Basic: What spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy: ¹H and ¹³C NMR (in DMSO-d₆ or CDCl₃) confirm the presence of the bromobenzyl proton environment (δ 7.3–7.5 ppm) and indolin-1-yl carbonyl signals (δ 165–170 ppm) .
• Mass Spectrometry (MS): High-resolution ESI-MS validates the molecular ion peak (e.g., m/z 523.08 [M+H]⁺) and fragments corresponding to the indole-oxoethoxy cleavage .
• X-ray Crystallography: Single-crystal analysis resolves stereochemistry and hydrogen-bonding networks, critical for understanding solid-state interactions .

Advanced: How can computational modeling predict this compound’s interaction with biological targets?

Methodological Answer:

• Molecular Docking: Use software like AutoDock Vina to simulate binding poses with enzymes (e.g., kinases or proteases). The bromobenzyl group often occupies hydrophobic pockets, while the dihydroisoquinolinone core forms hydrogen bonds with catalytic residues .
• MD Simulations: Run 100-ns trajectories in GROMACS to assess stability of ligand-protein complexes. Pay attention to RMSD fluctuations >2 Å, which indicate unstable binding .
• ADMET Predictors: Tools like SwissADME evaluate pharmacokinetic properties (e.g., logP >3 suggests blood-brain barrier penetration) .

Basic: What in vitro assays are suitable for preliminary evaluation of biological activity?

Methodological Answer:

• Antiproliferative Activity: MTT assays using cancer cell lines (e.g., HeLa or MCF-7) with IC₅₀ calculations after 48-hour exposure .
• Enzyme Inhibition: Fluorescence-based assays (e.g., for PARP-1 or HDACs) with positive controls (e.g., Olaparib for PARP) to quantify inhibition kinetics .
• Anti-inflammatory Potential: ELISA measurement of TNF-α or IL-6 suppression in LPS-stimulated macrophages .

Advanced: How can contradictory data in literature about similar compounds be resolved?

Methodological Answer:

• Meta-Analysis: Compare datasets across studies (e.g., IC₅₀ values for cytotoxicity) using statistical tools (ANOVA or t-tests) to identify outliers .
• Reproducibility Checks: Replicate synthesis and bioassays under standardized conditions (e.g., solvent purity, cell line passage number) .
• Mechanistic Studies: Use knockout cell lines or enzyme mutants to confirm target specificity, ruling off-target effects .

Basic: What strategies mitigate challenges in scaling up synthesis from milligram to gram quantities?

Methodological Answer:

• Catalyst Optimization: Replace homogeneous catalysts (e.g., DMAP) with recyclable Brønsted acidic ionic liquids (e.g., [HMIm]BF₄) to reduce waste .
• Flow Chemistry: Continuous flow reactors improve heat/mass transfer for exothermic steps (e.g., coupling reactions) .
• Process Analytical Technology (PAT): In-line FTIR monitors intermediate concentrations, enabling real-time adjustments .

Advanced: How does the compound’s stability under varying storage conditions impact experimental reproducibility?

Methodological Answer:

• Degradation Studies: Accelerated stability testing (40°C/75% RH for 6 months) with HPLC tracking identifies hydrolytic degradation at the oxoethoxy group .
• Lyophilization: Freeze-drying in amber vials under argon extends shelf life >24 months .
• Light Sensitivity: UV-Vis spectroscopy confirms photodegradation; store at -20°C in dark .

Basic: What enzymatic targets are hypothesized for this compound based on structural motifs?

Methodological Answer:

• Kinase Inhibition: The dihydroisoquinolinone core mimics ATP-binding motifs in kinases (e.g., EGFR or CDK2) .
• Protease Interaction: The indolin-1-yl group may chelate zinc ions in metalloproteases (e.g., MMP-9) .
• Epigenetic Targets: Bromobenzyl derivatives show affinity for bromodomains (e.g., BRD4) in transcriptional regulation .

Advanced: How can analytical method validation ensure reliability in quantifying this compound?

Methodological Answer:

• HPLC Validation:
  • Linearity: R² >0.999 across 0.1–100 µg/mL.
  • Precision: %RSD <2% for intraday/interday replicates.
  • LOD/LOQ: Confirm detection at 0.05 µg/mL and quantification at 0.1 µg/mL .
• Forced Degradation: Expose to acid/base/oxidative conditions and verify method robustness .